Diethyl Succinate

• CAS No.: 123-25-1
• Product Name: Diethyl Succinate
• Molecular Formula: C8H14O4; CH3CH2OCO(CH2)2COOCH2CH3; C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: diethyl butanedioate
• Standard InChI: InChI=1S/C8H14O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-6H2,1-2H3
• Standard InChIKey: DKMROQRQHGEIOW-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCC(=O)OCC
• Canonical SMILES: CCOC(=O)CCC(=O)OCC
• Boiling Point: 217.7 °C; 217 °C
• Density: d204 1.04; 1.04 g/cm³; 1.031-1.041
• Flash Point: 90 °C c.c.
• Melting Point: -21.0 °C; Mp -21 °; -21°C; -21 °C
• Physical Description: Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless mobile liquid with faint pleasant odou
• Description: Diethyl butanedioate, also known as ethyl succinate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Diethyl butanedioate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Diethyl butanedioate has been primarily detected in urine. Within the cell, diethyl butanedioate is primarily located in the cytoplasm. Diethyl butanedioate exists in all eukaryotes, ranging from yeast to humans. Diethyl butanedioate has a mild, apple, and apricot taste.
• Solubility: 0.11 M; 19.1 mg/mL at 25 °C; Solubility in water, g/100ml at 25 °C: 0.2; 1 mL in 50 mL water; miscible in alcohol, ether, oils
• Synonyms: Butanedioic Acid Diethyl Ester; Succinic Acid Diethyl Ester;_x000B_1,4-Diethyl Butanedioate; Butandioic Acid Diethyl Ester; Clorius; DESU; Diethyl Butanedioate; Diethyl succinate; Ethyl succinate; NSC 8875
• Vapor Density: Relative vapor density (air = 1): 6.01
• Vapor Pressure: 0.04 mmHg; Vapor pressure, kPa at 55 °C: 0.133
• PubChem Compound: 31249
• Last Modified: Nov 11 2021